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Osoresnontrine is designed to specifically inhibit the PDE9A enzyme [1]. This mechanism is central to its

potential therapeutic effects in cognitive disorders.

PDE9A Function: The PDE9A enzyme selectively hydrolyzes and inactivates cyclic guanosine

monophosphate (cGMP) in the brain. cGMP is a crucial secondary messenger involved in synaptic
plasticity, learning, and long-term memory [1].

Therapeutic Rationale: By inhibiting PDE9A, Osoresnontrine is expected to increase cGMP levels
in the brain. This enhancement of cGMP signaling is hypothesized to support cognitive function,

making it a potential treatment for cognitive deficits in conditions like Alzheimer's disease and
schizophrenia [1].

The diagram below illustrates the proposed signaling pathway and drug target.
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Proposed mechanism of Osoresnontrine action via PDE9A inhibition.

Clinical Trial Landscape

As an investigational drug, Osoresnontrine has been evaluated in several clinical trials. The table below

summarizes the key studies identified.

Condition Phase Status Purpose

Schizophrenia 2 Completed Treatment efficacy & safety [1]

Schizophrenia 2 Terminated Treatment (reason not specified) [1]

Alzheimer's Disease 1 Completed Treatment [1]

Psychosis 2 Terminated Prevention [1]
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Research and Development Considerations

For researchers in the field, the following points are critical:

Current Status: The development of Osoresnontrine appears to have encountered challenges, as

indicated by two terminated Phase 2 trials. The specific reasons for termination (e.g., efficacy,
safety, or strategic decisions) are not detailed in the available public data and would require further

investigation [1].
Therapeutic Potential: The ongoing research into PDE9A inhibition for cognitive disorders

underscores the scientific interest in this pathway. However, the clinical translatability and benefit-risk
profile of Osoresnontrine remain unestablished [1].

The information available from published sources is primarily limited to drug structure, mechanism, and trial

status. Detailed experimental protocols, efficacy data, and safety profiles from clinical trials are not publicly

available in these search results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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